Cas no 1965305-13-8 (Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)-)

• Product Name: Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)-
• CAS No: 1965305-13-8
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• MDL: MFCD07783574
• CID: 5182661
• Update Time: 2026-03-05

Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)-

• MDL： MFCD07783574
• Inchi： 1S/C14H8F4O/c15-12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(19)14(16,17)18/h1-8H
• InChI Key： XVSGILKCPPZBGK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C2=CC=CC(F)=C2)C=C1)C(F)(F)F

Additional information on Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)-

Introduction to Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- (CAS No. 1965305-13-8)

Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- (CAS No. 1965305-13-8) is a highly specialized organic compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry and materials science. This compound is characterized by its trifluoromethyl and fluoro-substituted biphenyl moieties, which confer it with distinct chemical and physical properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- is C₁₆H₉F₄O. The presence of the trifluoromethyl group (CF₃) and the fluoro-substituted biphenyl moiety (3'-F-C₆H₄-C₆H₄) significantly influences its chemical reactivity and biological activity. The trifluoromethyl group is known for its electron-withdrawing effect and hydrophobicity, which can enhance the lipophilicity and metabolic stability of the molecule. The fluoro-substituted biphenyl moiety adds to the compound's rigidity and aromatic character, contributing to its overall stability and potential for binding to specific biological targets.

The synthesis of Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- has been reported in several studies. One common approach involves the reaction of 4-bromobenzaldehyde with 3-fluorophenylboronic acid in the presence of a palladium catalyst to form the biphenyl intermediate. This intermediate is then reacted with trifluoroacetyl chloride in the presence of a base to yield the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving yields.

In terms of its applications, Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- has shown promise in various areas of medicinal chemistry. One notable application is in the development of small molecule inhibitors for specific protein targets. For instance, recent studies have demonstrated that this compound can act as a potent inhibitor of certain kinases involved in cancer signaling pathways. The trifluoromethyl group enhances its binding affinity to these targets by increasing hydrophobic interactions and stabilizing the protein-ligand complex.

Beyond its medicinal applications, Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- has also been explored for its potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. Research has shown that this compound can be incorporated into polymer matrices to improve their electrical conductivity and photostability. Additionally, its rigid structure and high thermal stability make it suitable for applications in high-performance coatings and adhesives.

The safety profile of Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- is an important consideration for both industrial and academic settings. While it is not classified as a hazardous material or controlled substance, proper handling and storage protocols should be followed to ensure safety. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, Ethanone, 2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)- (CAS No. 1965305-13-8) is a versatile compound with significant potential in medicinal chemistry and materials science. Its unique molecular structure endows it with properties that make it suitable for a wide range of applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in both academic and industrial contexts.